![molecular formula C21H26N2O2 B4855411 N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamide](/img/structure/B4855411.png)
N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamide
Overview
Description
N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamide, also known as DMBA-N-butylamide, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide exerts its therapeutic effects through various mechanisms of action. It has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been found to reduce inflammation by decreasing the levels of pro-inflammatory cytokines and increasing the levels of anti-inflammatory cytokines. N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has been found to increase energy expenditure and reduce body weight in animal models of obesity.
Advantages and Limitations for Lab Experiments
N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It has also been shown to have low toxicity in preclinical studies. However, N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in some experimental settings. In addition, more research is needed to fully understand the pharmacokinetics and pharmacodynamics of N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide.
Future Directions
For research on N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide include exploring its potential therapeutic effects in neurological disorders and developing novel formulations.
Scientific Research Applications
N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has been shown to have potential therapeutic properties in various scientific research studies. It has been found to have anti-inflammatory, anti-cancer, and anti-obesity effects in preclinical studies. N-(sec-butyl)-2-{[(3,4-dimethylphenyl)acetyl]amino}benzamideamide has also been shown to have neuroprotective effects in animal models of neurological disorders.
properties
IUPAC Name |
N-butan-2-yl-2-[[2-(3,4-dimethylphenyl)acetyl]amino]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-5-16(4)22-21(25)18-8-6-7-9-19(18)23-20(24)13-17-11-10-14(2)15(3)12-17/h6-12,16H,5,13H2,1-4H3,(H,22,25)(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAMRQKIHYVJPOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1=CC=CC=C1NC(=O)CC2=CC(=C(C=C2)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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